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Compound of Interest

Compound Name:
2,4,4,6-Tetrabromo-2,5-

cyclohexadienone

Cat. No.: B1293818 Get Quote

2,4,4,6-Tetrabromo-2,5-cyclohexadienone: A
Technical Guide
CAS Number: 20244-61-5

This technical guide provides an in-depth overview of 2,4,4,6-Tetrabromo-2,5-
cyclohexadienone (TBCO), a versatile brominating agent utilized in organic synthesis and

various industrial applications. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical manufacturing.

Chemical and Physical Properties
2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a dense, crystalline solid, appearing as a yellow

to orange or brown powder[1]. Its key physical and chemical properties are summarized in the

tables below.
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Property Value Reference(s)

CAS Number 20244-61-5 [2][3][4][5]

Molecular Formula C₆H₂Br₄O [2][3]

Molecular Weight 409.70 g/mol [3]

Appearance
Orange to brown fine

crystalline powder
[1]

Storage Temperature 2-8°C [3]

Physical Properties
Property Value Reference(s)

Melting Point 120-127 °C [6][7]

Boiling Point 365.8 °C at 760 mmHg [7]

Density 2.897 g/cm³ [7]

Solubility Insoluble in water [2][7]

Flash Point 136 °C [7]

Vapor Pressure 1.53E-05 mmHg at 25°C [7]

Refractive Index 1.757 [7]

Safety Information
Hazard Statement Precautionary Statement Reference(s)

Irritating to eyes, respiratory

system and skin.

In case of contact with eyes,

rinse immediately with plenty

of water and seek medical

advice. Wear suitable

protective clothing.

[7]
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Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone
A common and efficient method for the synthesis of 2,4,4,6-Tetrabromo-2,5-
cyclohexadienone is through the bromination of 2,4,6-tribromophenol. A detailed protocol is

provided below.

Materials:

2,4,6-tribromophenol

Bromine

Acetic acid

Sodium acetate

Procedure:

Dissolve 2,4,6-tribromophenol in acetic acid in a suitable reaction vessel.

Add sodium acetate to the solution.

Slowly add bromine to the stirred solution.

Continue stirring until the reaction is complete (monitoring by TLC is recommended).

Upon completion, the product can be isolated by filtration and purified by recrystallization.
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Synthesis Workflow

Applications in Organic Synthesis
2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a valuable reagent in several organic

transformations, primarily acting as a source of electrophilic bromine.

Deoxygenation of Sulfoxides
This compound serves as an efficient catalyst for the deoxygenation of sulfoxides to their

corresponding sulfides. The reaction is typically carried out in the presence of 1,3-dithiane[1].

The proposed mechanism involves the activation of the sulfoxide by the brominating agent,

followed by reduction.

Sulfoxide

Activated Intermediate2,4,4,6-Tetrabromo-
2,5-cyclohexadienone

1,3-Dithiane

Sulfide
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Deoxygenation of Sulfoxides

Conversion of Alcohols to Azides
2,4,4,6-Tetrabromo-2,5-cyclohexadienone can be used as a reagent for the conversion of

alcohols to azides[1]. This transformation is of significant importance in the synthesis of

nitrogen-containing compounds.

Alcohol

Activated Alcohol
2,4,4,6-Tetrabromo-

2,5-cyclohexadienone
Azide Source

Azide

Click to download full resolution via product page

Conversion of Alcohols to Azides

Biological Activity and Signaling Pathways
The biological activity of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is primarily attributed to

its ability to act as a brominating agent. At higher doses, it may exhibit toxicity by affecting

cellular metabolism and signaling pathways[6]. However, specific signaling pathways directly

modulated by this compound are not extensively documented in the current literature. Its

reactivity is generally understood to proceed through the release of bromonium ions, which can

then interact with various biological macromolecules. Further research is required to elucidate

its precise mechanisms of action within biological systems.

Industrial Applications
Beyond its utility in laboratory-scale organic synthesis, 2,4,4,6-Tetrabromo-2,5-
cyclohexadienone finds application as a flame retardant[2][8]. Its high bromine content allows

it to interfere with the combustion process, thereby enhancing the fire resistance of materials

such as plastics and textiles[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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